Cas no 83616-19-7 (Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-)

Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)- structure
83616-19-7 structure
Product Name:Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-
CAS No:83616-19-7
MF:C12H16F3N
MW:231.257353782654
CID:726459
PubChem ID:134316
Update Time:2025-04-19

Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-
    • 1-[3-(trifluoromethyl)phenyl]pentan-2-amine
    • alpha-propylnorfenfluramine
    • 83616-19-7
    • DTXSID701003602
    • N-Ethyl-a-methyl-3-(trifluormethyl)phenethylamin
    • AKOS011892820
    • Inchi: 1S/C12H16F3N/c1-2-4-11(16)8-9-5-3-6-10(7-9)12(13,14)15/h3,5-7,11H,2,4,8,16H2,1H3
    • InChI Key: HITFPVSJTMMMJT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(CCC)N)(F)F

Computed Properties

  • Exact Mass: 231.123
  • Monoisotopic Mass: 231.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 254.3°C at 760 mmHg
  • Flash Point: 109.1°C
  • Refractive Index: 1.467
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